4-(1-methyl-1H-pyrazol-4-yl)-N-(3-pyridin-2-ylpropyl)pyrimidin-2-amine

• IUPAC Name: 4-(1-methylpyrazol-4-yl)-N-(3-pyridin-2-ylpropyl)pyrimidin-2-amine
• InChI: InChI=1S/C16H18N6/c1-22-12-13(11-20-22)15-7-10-19-16(21-15)18-9-4-6-14-5-2-3-8-17-14/h2-3,5,7-8,10-12H,4,6,9H2,1H3,(H,18,19,21)
• InChI Key: UQHPTBQODJGWDP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC(=NC=C2)NCCCC3=CC=CC=N3
• Molecular Formula: C16H18N6
• Molecular Weight: 294.35 g/mol

Description

4-(1-methyl-1H-pyrazol-4-yl)-N-(3-pyridin-2-ylpropyl)pyrimidin-2-amine, also known as MPP, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. MPP belongs to the class of pyrimidine derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 4-(1-methyl-1H-pyrazol-4-yl)-N-(3-pyridin-2-ylpropyl)pyrimidin-2-amine is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects by modulating various signaling pathways. This compound has been found to inhibit the activity of certain enzymes and transcription factors that play a crucial role in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. Studies have shown that this compound can modulate the expression of various genes and proteins that are involved in the regulation of cell growth, differentiation, and apoptosis. Additionally, this compound has been found to regulate the production of reactive oxygen species (ROS) and nitric oxide (NO), which play a crucial role in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

4-(1-methyl-1H-pyrazol-4-yl)-N-(3-pyridin-2-ylpropyl)pyrimidin-2-amine has several advantages for lab experiments. It is readily available and can be synthesized using simple chemical reactions. Additionally, this compound exhibits potent pharmacological properties, making it an ideal candidate for drug development. However, there are some limitations to the use of this compound in lab experiments. This compound has poor solubility in aqueous solutions, which can limit its bioavailability and efficacy. Additionally, this compound has not been extensively studied for its toxicity and safety profile.

Future Directions

There are several future directions for the research on 4-(1-methyl-1H-pyrazol-4-yl)-N-(3-pyridin-2-ylpropyl)pyrimidin-2-amine. One potential area of research is the development of this compound-based drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential targets. Furthermore, studies are needed to investigate the toxicity and safety profile of this compound in vivo. Overall, the research on this compound has the potential to lead to the development of novel therapeutic agents for the treatment of various diseases.

Scientific Research Applications

4-(1-methyl-1H-pyrazol-4-yl)-N-(3-pyridin-2-ylpropyl)pyrimidin-2-amine has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anticancer, anti-inflammatory, and antiviral properties. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has shown potential as an antiviral agent by inhibiting the replication of certain viruses.